![molecular formula C8H18N2 B1341140 N,N-Dimethyl-1-piperidin-3-ylmethanamine CAS No. 90203-05-7](/img/structure/B1341140.png)
N,N-Dimethyl-1-piperidin-3-ylmethanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-Dimethyl-1-piperidin-3-ylmethanamine is an organic compound with the molecular formula C8H18N2 . It is available in the form of a dihydrochloride . The compound has a molecular weight of 142.24 g/mol .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H18N2.2ClH/c1-10(2)7-8-4-3-5-9-6-8;;/h8-9H,3-7H2,1-2H3;2*1H . This code provides a standard way to encode the compound’s molecular structure.Scientific Research Applications
Potential as a Precursor for Endogenous Carcinogens
Research indicates that certain amines and amides, including N,N-dimethyl-1-piperidin-3-ylmethanamine, might act as precursors for the formation of carcinogenic N-nitroso compounds in vivo. The transformation of these compounds into carcinogens emphasizes the significance of dietary amines and amides in the incidence of human cancer, highlighting the complex interplay between diet and cancer risk. This underscores the importance of understanding the biotransformation pathways of these compounds to mitigate potential health risks (Lin, 1986).
Role in Tissue Protection, Regeneration, and Immunity
There is evidence suggesting that compounds structurally related to this compound, such as N,N-dimethyltryptamine (DMT), play a role in tissue protection, regeneration, and immunity. These effects may be mediated through the sigma-1 receptor, hinting at a broader physiological role for these compounds beyond their psychotropic effects. Such findings open new avenues for research into the therapeutic potential of these compounds in medical fields (Frecska et al., 2013).
Neuropharmacology and Potential Therapeutic Uses
The neuropharmacology of related compounds, specifically N,N-dimethyltryptamine, has been extensively studied, revealing its potential roles as a neurotransmitter and its therapeutic applications in treating anxiety and psychosis. Such research underscores the complex effects of these compounds on the nervous system and their potential utility in clinical settings (Carbonaro & Gatch, 2016; Rodrigues et al., 2019).
Insights into Smoking Cessation Treatments
Exploring the therapeutic potential of cannabinoid CB1 receptor antagonists, including compounds with structural similarities to this compound, offers new insights into treatments for nicotine dependence. This research contributes to the development of new medications for smoking cessation, addressing a critical need for more effective treatments in this area (Foll et al., 2008).
Potential in Treating Multiple Sclerosis (MS)
Dimethyl fumarate, an agent with immunomodulating, anti-inflammatory, and neuroprotective properties, has shown efficacy in treating relapsing forms of MS. Research on compounds with similar properties, like this compound, could lead to new therapeutic options for MS, highlighting the importance of these compounds in developing future medical therapies (Deeks, 2016).
Safety and Hazards
properties
IUPAC Name |
N,N-dimethyl-1-piperidin-3-ylmethanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2/c1-10(2)7-8-4-3-5-9-6-8/h8-9H,3-7H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOVQVKFKBHWTAA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1CCCNC1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701009248 |
Source
|
Record name | N,N-Dimethyl-1-(piperidin-3-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701009248 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
90203-05-7 |
Source
|
Record name | N,N-Dimethyl-1-(piperidin-3-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701009248 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.